Cas no 2167674-11-3 (3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol
• CAS No: 2167674-11-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6102045
• PubChem ID: 165673070
• Update Time: 2025-07-23

3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol
• 3-[(4-methyloxan-4-yl)methyl]pyrrolidin-3-ol
• EN300-1778879
• 2167674-11-3

• Inchi： 1S/C11H21NO2/c1-10(3-6-14-7-4-10)8-11(13)2-5-12-9-11/h12-13H,2-9H2,1H3
• InChI Key： CAATYZNLMOYIBI-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1(C)CCOCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol

Introduction to 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol (CAS No. 2167674-11-3)

3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2167674-11-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a pyrrolidine core, which is a common structural motif in biologically active molecules. The presence of an oxane (tetrahydropyran) ring at the 4-position of the pyrrolidine skeleton introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The nomenclature of this compound follows the IUPAC rules, precisely describing its structure. The term "methylpyrrolidin-3-ol" indicates a pyrrolidine ring substituted with a methyl group at the 3-position and an alcohol functional group. The "4-methyloxan-4-yl" moiety further specifies the attachment of an oxygenated cycloalkyl group to the 4-position of the pyrrolidine ring. This specific arrangement confers distinct physicochemical properties, including solubility, lipophilicity, and potential metabolic stability, which are critical factors in pharmaceutical design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structure-activity relationship (SAR) of 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol has been extensively studied using virtual screening techniques. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead for developing novel therapeutic agents. Specifically, its interaction with protein targets such as kinases and G-protein coupled receptors (GPCRs) has been hypothesized based on docking simulations.

In vitro experiments have begun to validate these computational predictions. Initial assays have shown that 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol demonstrates moderate binding affinity to several key pharmacological targets. For instance, preliminary data indicate that it may interact with enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis or neuroinflammation. Additionally, its ability to modulate receptor activity has raised interest in its possible role as an adjuvant in central nervous system (CNS) disorders.

The synthesis of this compound presents an intriguing challenge due to the complexity of its heterocyclic framework. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group modifications. Recent innovations in synthetic methodologies have enabled more efficient production methods, reducing both cost and environmental impact. Techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline the synthesis of 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol, enhancing scalability for preclinical studies.

The pharmacokinetic profile of 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol is another critical aspect under investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for systemic administration. Furthermore, its apparent low toxicity profile in preliminary toxicity assays bodes well for further development into a clinical candidate.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully harness the potential of this compound. The integration of high-throughput screening technologies with advanced analytical techniques will accelerate the identification of novel derivatives with improved pharmacological properties. Moreover, understanding the mechanistic basis of its biological effects will guide rational optimization efforts toward achieving desired therapeutic outcomes.

The regulatory landscape for novel pharmaceutical compounds also plays a significant role in determining the future direction of research on 3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines for clinical trials are paramount for advancing this compound toward market approval. Collaborative efforts between academic institutions and pharmaceutical companies will be necessary to navigate these regulatory pathways efficiently.

In conclusion,3-(4-methyloxan-4-yl)methylpyrrolidin-3-ol (CAS No. 2167674-11-3) represents a compelling example of how structural innovation can yield biologically relevant molecules with therapeutic potential. Its unique chemical architecture and promising preclinical data position it as a valuable asset in ongoing drug discovery initiatives. Continued research into its mechanism of action, synthetic optimization, and pharmacokinetic profiling will be crucial steps toward realizing its full clinical utility.